3-(benzo[d][1,3]dioxol-5-yl)-5-(3-(furan-2-yl)-1H-pyrazol-5-yl)-1,2,4-oxadiazole

• IUPAC Name: 3-(1,3-benzodioxol-5-yl)-5-[3-(furan-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole
• InChI: InChI=1S/C16H10N4O4/c1-2-12(21-5-1)10-7-11(19-18-10)16-17-15(20-24-16)9-3-4-13-14(6-9)23-8-22-13/h1-7H,8H2,(H,18,19)
• InChI Key: KHENITJLAVQMBA-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C3=NOC(=N3)C4=CC(=NN4)C5=CC=CO5
• Molecular Formula: C16H10N4O4
• Molecular Weight: 322.27 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact synthetic route would depend on the desired final product and the starting materials available. It’s important to note that the synthesis of complex organic molecules often requires careful planning to ensure that the correct isomer is produced and that side reactions are minimized.

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, is likely to be quite complex. The presence of multiple heterocyclic rings (benzo[d][1,3]dioxole, furan, pyrazole, and oxadiazole) suggests that the molecule may have a rigid and possibly planar structure. These structural features could have significant implications for the compound’s physical and chemical properties, as well as its potential biological activity.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the various functional groups present in the molecule. For example, the oxadiazole ring is often involved in chemical reactions due to the presence of nitrogen and oxygen atoms, which can act as nucleophiles or electrophiles. Similarly, the furan ring is aromatic and can undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple heterocyclic rings could increase the compound’s stability and rigidity. The compound’s solubility, melting point, boiling point, and other physical properties would depend on the specific arrangement of atoms and the presence of functional groups.

Future Directions

The study of complex organic molecules like this one is a vibrant field of research, with potential applications in pharmaceuticals, materials science, and other areas. Future research could explore the synthesis, properties, and potential uses of this compound.